Diptoindonesin G
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diptoindonesin G is an ERß stabilizer, significantly increasing ERß protein stability while decreasing ERα protein levels, regulating ERα and ERß stability through targeting CHIP E3 ubiquitin ligase.
Scientific Research Applications
Synthesis and Estrogen Receptor Modulation
Diptoindonesin G has been synthesized through a versatile strategy, which led to the discovery of its selective modulatory effects on estrogen receptors. The synthesis involves regioselective dehydrative cyclization of arylacetals and other steps, revealing critical phenolic hydroxyl groups in its structure. This synthesis method has provided insights into the interaction of this compound with estrogen receptor isoforms, demonstrating its potential in targeted therapies (Liu et al., 2016).
Anticancer Properties
This compound has shown notable anticancer properties, particularly in the context of acute myeloid leukemia (AML). Studies indicate that it induces G2/M phase arrest and cell differentiation in AML cell lines and primary AML cells. The mechanism involves ERK-mediated nuclear translocation of phosphorylated STAT1 (Ser727), highlighting its therapeutic potential in AML treatment, especially non-acute promyelocytic leukemia therapy (Gao et al., 2017).
Breast Cancer Therapy
Research has identified this compound as a dual-functional compound that can reciprocally regulate ERα and ERβ stability and activity in breast cancer. It increases ERβ protein stability while decreasing ERα protein levels, thus enhancing the anti-proliferative effects of ERβ. These findings open the possibility for ERβ-targeted therapies in breast cancer treatment (Zhao et al., 2015).
Differentiation-Inducing Activity in Basal-Like Breast Cancer
This compound has demonstrated robust differentiation-inducing activity in basal-like breast cancer cell lines and animal models. It causes a shift in the transcriptome from basal to luminal gene expression signatures, sensitizing basal-like breast tumors to tamoxifen therapy. This suggests a new therapeutic approach for treating basal-like breast cancer by inducing a phenotype switch (Fan et al., 2020).
Synthetic Strategies
Several synthetic approaches to this compound have been developed, providing access to this compound for further biological studies. These methods include domino cyclodehydration, intramolecular Friedel-Crafts acylation, and regioselective demethylation, enabling efficient synthesis and exploration of its analogues (Kim et al., 2010).
properties
CAS RN |
1190948-58-3 |
---|---|
Molecular Formula |
C21H12O6 |
Molecular Weight |
360.321 |
IUPAC Name |
4,6,11-trihydroxy-15-(4-hydroxyphenyl)-14-oxatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),2(7),3,5,9(16),10,12-heptaen-8-one |
InChI |
InChI=1S/C21H12O6/c22-10-3-1-9(2-4-10)21-19-13-5-11(23)7-15(25)17(13)20(26)14-6-12(24)8-16(27-21)18(14)19/h1-8,22-25H |
InChI Key |
BYHAUTWYDTUGRC-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C2=C3C4=C(C(=CC(=C4)O)O)C(=O)C5=C3C(=CC(=C5)O)O2)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Diptoindonesin G |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.